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Compound of Interest

Compound Name: Chloromethyltriisopropoxysilane
CAS No.: 18162-82-8
Cat. No.: B101106

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of chloromethyltriisopropoxysilane,
a versatile organosilane compound. Moving beyond a simple data sheet, this document delves
into the causal relationships behind its chemical behavior, offers insights into its practical
applications, and provides validated procedural frameworks for its use in research and
development.

Core Molecular Identity and Physicochemical Profile

Chloromethyltriisopropoxysilane is an organosilicon compound featuring a central silicon
atom bonded to a chloromethyl group and three isopropoxy groups.[1] This unique combination
of a reactive organic chloride and hydrolyzable alkoxy groups makes it a valuable bifunctional
reagent.
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Chemical Structure and Formula

The structural and molecular formulas provide a foundational understanding of the compound's
connectivity and composition.

Molecular Formula: C10H23ClO3Si[1]

Linear Formula: CICH2Si(OCH(CHs)2)3[2]

CAS Number: 18162-82-8[1][2]

Synonyms: (Chloromethyl)tris(1-methylethoxy)silane, (Chloromethyl)[Tris(Propan-2-
Yloxy)]Silane[1]

To visually represent the spatial arrangement of atoms, the following DOT script generates a
2D chemical structure diagram.

Caption: 2D structure of Chloromethyltriisopropoxysilane.

Physicochemical Properties

The physical and chemical properties of chloromethyltriisopropoxysilane dictate its
handling, storage, and application parameters.

Property Value Source
Molecular Weight 254.83 g/mol [2][3]
Appearance Colorless to pale yellow liquid [1114]
Density 0.962 g/mL at 25 °C [2][3]
Boiling Point 195-198 °C [31[4]
Flash Point 82.78 °C (181.0 °F) - closed -
cup
Refractive Index 1.4145 [3][5]

Reactivity and Mechanistic Insights
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The utility of chloromethyltriisopropoxysilane stems from the dual reactivity of its functional
groups: the hydrolyzable isopropoxy groups and the reactive chloromethyl group.

Hydrolysis and Condensation of Isopropoxy Groups

The primary reaction pathway for the isopropoxy groups is hydrolysis, followed by
condensation. This process is fundamental to its application in surface modification and as a
coupling agent. The reaction proceeds in two main stages:

o Hydrolysis: The three isopropoxy groups react with water to form silanol (Si-OH) groups and
isopropanol as a byproduct. This reaction can be catalyzed by either acid or base.

o Condensation: The newly formed silanol groups are reactive and can condense with other
silanol groups (self-condensation) to form stable siloxane (Si-O-Si) bonds, or with hydroxyl
groups on a substrate surface to form a covalent linkage.

The overall mechanism for the hydrolysis and condensation of alkoxysilanes is a well-studied
process. Under acidic conditions, the reaction is thought to proceed via an Sn1-like mechanism
involving a protonated intermediate. In basic conditions, a bimolecular displacement
mechanism where a hydroxide or silanolate anion directly attacks the silicon atom is favored.

Reactivity of the Chloromethyl Group

The chloromethyl group provides a reactive site for nucleophilic substitution reactions. This
allows for the covalent attachment of a wide range of organic functionalities to the silane, and
subsequently to a substrate surface. The chlorine atom can be displaced by nucleophiles such
as amines, thiols, and cyanides, making it a versatile anchor for further chemical modifications.

Core Applications and Methodologies

The bifunctional nature of chloromethyltriisopropoxysilane makes it a valuable tool in
materials science and biotechnology.

Surface Modification and Coupling Agent

One of the primary applications of chloromethyltriisopropoxysilane is as a surface modifier
and coupling agent, particularly for enhancing the adhesion between organic polymers and
inorganic substrates.[1] The isopropoxy groups enable covalent bonding to hydroxyl-rich
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surfaces like glass, silica, and metal oxides, while the chloromethyl group can react with the
organic matrix.

This protocol provides a generalized procedure for the surface functionalization of silica
nanoparticles. It is crucial to perform these steps under anhydrous conditions to control the
hydrolysis and condensation reactions.

Click to download full resolution via product page

Caption: General workflow for surface modification.

Role in Drug Development and Bioconjugation

While direct applications in pharmaceutical active ingredients are not widespread, the unique
properties of chloromethyltriisopropoxysilane make it a valuable tool in drug delivery and
bioconjugation. The ability to functionalize surfaces, such as silica nanopatrticles, allows for
their use as drug delivery vehicles. The chloromethyl group can serve as a linker to attach
therapeutic molecules.

In the broader context of drug development, chloro-containing molecules are significantly
represented in FDA-approved drugs.[6] The presence of a chlorine atom can influence a
molecule's pharmacokinetic and pharmacodynamic properties. While not a therapeutic agent
itself, chloromethyltriisopropoxysilane's ability to act as a linker for bioconjugation is a key
application.[7] Linkers are crucial for connecting biomolecules to other molecules, such as
drugs or imaging agents.

Spectroscopic Characterization

A multi-technique spectroscopic approach is essential for confirming the structure and purity of
chloromethyltriisopropoxysilane and for verifying successful surface functionalization.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum will provide characteristic signals for the protons of the
isopropoxy groups (a septet for the CH proton and a doublet for the CHs protons) and a
singlet for the chloromethyl (CH2CI) protons. The chemical shift of the CH2Cl protons will be
downfield due to the deshielding effect of the adjacent chlorine and silicon atoms.

e 13C NMR: The carbon NMR spectrum will show distinct signals for the carbons of the
isopropoxy groups and the chloromethyl carbon. The chemical shift of the chloromethyl
carbon will be influenced by the electronegative chlorine atom.

Infrared (IR) Spectroscopy

The IR spectrum of chloromethyltriisopropoxysilane will exhibit characteristic absorption
bands corresponding to its functional groups. Key expected peaks include:

e C-H stretching from the alkyl groups.
e Si-O-C stretching, which is characteristic of alkoxysilanes.

¢ C-ClI stretching from the chloromethyl group.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation
pattern of the compound. The mass spectrum will show a molecular ion peak corresponding to
the molecular weight of the molecule. The fragmentation pattern will be influenced by the
cleavage of the isopropoxy groups and the chloromethyl group. The presence of chlorine will
result in a characteristic isotopic pattern for fragments containing this atom (3>Cl and 3’Cl).

Safety and Handling

Chloromethyltriisopropoxysilane is a reactive and hazardous chemical that requires careful
handling.

e Hazards: It is classified as a substance that can cause skin irritation and serious eye
damage, and may cause respiratory irritation.[2][3]
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e Precautions: Handle in a well-ventilated area, preferably in a fume hood. Wear appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[2] It is
sensitive to moisture and should be handled under anhydrous conditions to prevent
hydrolysis.[1]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

Conclusion

Chloromethyltriisopropoxysilane is a highly versatile bifunctional organosilane with
significant applications in materials science and as a tool in drug development research. Its
unique reactivity, stemming from the combination of hydrolyzable isopropoxy groups and a
reactive chloromethyl group, allows for the covalent modification of surfaces and the
attachment of a wide array of organic moieties. A thorough understanding of its chemical
properties, reaction mechanisms, and proper handling procedures is essential for its effective
and safe utilization in advanced research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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